Cas no 1804171-62-7 (1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one
• CAS No: 1804171-62-7
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4972315
• Update Time: 2025-11-01

1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one

• Inchi： 1S/C9H8BrClOS/c1-5(12)9(10)7-4-6(11)2-3-8(7)13/h2-4,9,13H,1H3
• InChI Key： CUPBLNFBZPVEJA-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1S)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.2
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one (CAS: 1804171-62-7)

The compound 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one (CAS: 1804171-62-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one, which make it a promising candidate for the development of novel bioactive molecules. The presence of both bromo and chloro substituents, along with a mercapto group, confers distinct reactivity and binding properties, enabling interactions with various biological targets. Researchers have explored its utility as a building block in the synthesis of more complex molecules, particularly in the context of kinase inhibitors and antimicrobial agents.

One of the key advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study demonstrated its efficacy as a precursor in the development of inhibitors for protein kinases implicated in cancer progression. The study reported that derivatives of 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one exhibited potent inhibitory activity against certain kinase isoforms, with IC50 values in the nanomolar range.

In addition to its role in kinase inhibition, recent research has also explored the antimicrobial properties of this compound. A 2022 publication revealed that 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one and its analogs displayed broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and biochemical assays. These findings suggest potential applications in addressing antibiotic-resistant infections.

The synthetic routes to 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one have also been optimized in recent years. A 2023 paper detailed a high-yield, scalable synthesis method that minimizes the use of hazardous reagents, thereby improving the compound's accessibility for further research. The method involves a multi-step reaction sequence starting from commercially available 5-chloro-2-mercaptobenzaldehyde, followed by bromination and ketone formation under mild conditions.

Despite these promising developments, challenges remain in the clinical translation of 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Nevertheless, the compound's versatility and demonstrated bioactivity make it a valuable tool for medicinal chemists and a focal point for ongoing research.

In conclusion, 1-Bromo-1-(5-chloro-2-mercaptophenyl)propan-2-one (CAS: 1804171-62-7) represents a chemically and biologically intriguing molecule with diverse applications in drug discovery. Recent studies have expanded our understanding of its synthetic accessibility, biological targets, and therapeutic potential. Future research directions may include the exploration of its derivatives for targeted therapies and the development of more efficient synthetic protocols to facilitate large-scale production.